3-(Trifluoromethythio)propyl bromide, 97%

• IUPAC Name: 1-bromo-3-(trifluoromethylsulfanyl)propane
• InChI: InChI=1S/C4H6BrF3S/c5-2-1-3-9-4(6,7)8/h1-3H2
• InChI Key: TYRIZFQFJXKSBI-UHFFFAOYSA-N
• Canonical SMILES: C(CSC(F)(F)F)CBr
• Molecular Formula: C4H6BrF3S
• Molecular Weight: 223.06 g/mol

Description

Trifluoromethylthio compounds are a class of organosulfur compounds containing a trifluoromethylthio functional group (-SCF3). They are used in various fields due to their unique physical and chemical properties.

Synthesis Analysis

The synthesis of trifluoromethylthio compounds often involves the use of trifluoromethanethiol (CF3SH) as a starting material. The specific synthesis route for “3-(Trifluoromethythio)propyl bromide” is not available in the resources I have.

Mechanism of Action

Target of Action

It’s known that similar compounds are often used in organic synthesis, suggesting that its targets could be a variety of organic molecules .

Mode of Action

The mode of action of 1-Bromo-3-trifluoromethylsulfanyl-propane involves its reaction with other molecules. For instance, one study discusses the reaction of a similar compound, 1-bromo-3,3,3-trifluoropropene, with hydroxyl (OH) free radicals . The study identifies six distinct reaction pathways, suggesting that 1-Bromo-3-trifluoromethylsulfanyl-propane might have a similar multi-pathway mode of action .

Biochemical Pathways

The compound’s potential to participate in various reactions suggests that it could influence a range of biochemical pathways .

Result of Action

Given its potential use in organic synthesis, it’s likely that its effects would depend on the specific reactions it participates in .

Advantages and Limitations for Lab Experiments

3-(Trifluoromethylthio)propyl bromide has several advantages for use in laboratory experiments. It is a non-toxic, colorless liquid that is soluble in organic solvents. It is also relatively inexpensive and can be stored at room temperature. The main limitation is that it is a reagent and does not have a specific mechanism of action.

Future Directions

There are a few potential future directions for the use of 3-(Trifluoromethylthio)propyl bromide. It could be used in the synthesis of new compounds for use in pharmaceuticals, agrochemicals, and polymers. It could also be used in the synthesis of polymers for use in drug delivery systems. Additionally, it could be used in the synthesis of thiophene-based polymers for use in fuel cell membranes. Finally, it could be used in the synthesis of polymers for use in optical devices.

Synthesis Methods

3-(Trifluoromethylthio)propyl bromide can be synthesized from the reaction of trifluoromethanesulfenyl bromide and 3-bromopropanol in the presence of a base such as potassium carbonate or sodium hydroxide. The reaction occurs at room temperature and produces the desired product in high yield.

Scientific Research Applications

3-(Trifluoromethylthio)propyl bromide is used as a reagent in organic synthesis and has been used in the synthesis of a variety of compounds including pharmaceuticals, agrochemicals, and polymers. It has also been used in the synthesis of thiophene-based polymers for use in fuel cell membranes. In addition, it has been used in the synthesis of polymers for use in drug delivery systems.